Cas no 2229527-61-9 (1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229527-61-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 6207126
• PubChem ID: 165844852
• Update Time: 2025-06-08

1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• 2229527-61-9
• EN300-1940608

• Inchi： 1S/C9H9F2NO3/c1-4-6(5(2)15-12-4)8(7(13)14)3-9(8,10)11/h3H2,1-2H3,(H,13,14)
• InChI Key： PUQHFOYGEQUCEM-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C(C)=NOC=1C)F

Computed Properties

• Exact Mass: 217.05504947g/mol
• Monoisotopic Mass: 217.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2229527-61-9)

1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2229527-61-9, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a promising candidate for various applications in medicinal chemistry. The presence of both dimethyl-1,2-oxazol-4-yl and 2,2-difluorocyclopropane moieties in its molecular structure contributes to its distinctive reactivity and potential biological activity.

The structural framework of 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid incorporates elements that are highly relevant to modern drug design strategies. The oxazole ring, a heterocyclic compound characterized by a five-membered ring containing one oxygen and two nitrogen atoms, is known for its stability and versatility in medicinal chemistry. Specifically, the dimethyl-1,2-oxazol-4-yl group enhances the compound's ability to interact with biological targets due to its electron-rich nature and ability to form hydrogen bonds. This feature is particularly valuable in the development of enzyme inhibitors and receptor modulators.

The incorporation of the 2,2-difluorocyclopropane moiety further distinguishes this compound from others in its class. The cyclopropane ring is a three-membered carbon structure that introduces rigidity into the molecule, which can improve binding affinity to biological targets. Additionally, the presence of fluorine atoms at the 2-position of the cyclopropane ring enhances metabolic stability and lipophilicity, key factors in drug design. These properties make 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid an attractive scaffold for the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of heterocyclic compounds in drug discovery due to their diverse biological activities and synthetic accessibility. The oxazole scaffold has been particularly well-studied for its potential as an anti-inflammatory agent, antimicrobial agent, and anticancer agent. Researchers have explored various modifications of the oxazole ring to optimize its pharmacological properties. The compound 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid represents a significant advancement in this area by combining the oxazole moiety with a fluorinated cyclopropane group.

The synthesis of 1-(dimethyl-1,2-oxazol-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the oxazole derivative followed by functionalization with the 2,2-difluorocyclopropane group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of fluorinated intermediates has been particularly useful in enhancing the overall yield and selectivity of the reaction sequence.

The pharmacological evaluation of 1-(dimethyl-1,2-o xazol -4 - yl ) - 2 , 2 - difluoro c yclo pro pane - 1 - car boxylic acid has revealed promising results in preclinical studies. Initial experiments have demonstrated that this compound exhibits inhibitory activity against several target enzymes relevant to human diseases. For instance, it has shown potential as an inhibitor of cyclooxygenase (COX), an enzyme involved in inflammation pathways. Additionally, preliminary data suggest that this compound may have antimicrobial properties against certain bacterial strains.

The structural features of 1-(dimethyl - 1 , 2 - ox az ol -4 - yl ) - 2 , 2 - dif luoro c yclo pro pane - 1 - car boxylic acid also make it an interesting candidate for further exploration in drug development pipelines. The rigidity provided by the cyclopropane ring can enhance binding interactions with biological targets, while the fluorine atoms contribute to metabolic stability. These properties are critical for ensuring that a drug candidate remains active within the physiological environment after administration.

Ongoing research is focused on optimizing the pharmacokinetic properties of this compound through structural modifications. By fine-tuning the substituents on both the oxazole and cyclopropane moieties, researchers aim to improve solubility, bioavailability, and target specificity. Computational modeling techniques are being employed to predict how different structural changes will affect the compound's biological activity. These studies are expected to provide valuable insights into designing more effective therapeutic agents based on this scaffold.

The potential applications of 1-(dimethyl - 1 , 2 - ox az ol -4 - yl ) - 2 , 2 - dif luoro c yclo pro pane - 1 - car boxylic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a suitable candidate for development as an agrochemical or as a building block for more complex molecules in material science applications. The versatility of this compound underscores its importance as a versatile chemical entity with broad utility across multiple scientific disciplines.

In conclusion, 1-(dimethyl - 1 , 2 - ox az ol -4 - yl ) - 2 , 2 - dif luoro c yclo pro pane - 1 - car boxylic acid (CAS No .2229530) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties . Further research is warranted to fully explore its potential as a therapeutic agent or as a building block for more complex molecules . The combination of cutting-edge synthetic techniques with advanced computational modeling holds great promise for unlocking new possibilities in drug discovery and development .